1-(4-amino-1,2,5-oxadiazol-3-yl)-N'-[(1E)-1-(biphenyl-4-yl)ethylidene]-5-methyl-1H-1,2,3-triazole-4-carbohydrazide
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Overview
Description
- This compound is a mouthful, but its structure is fascinating. Let’s break it down:
- The core structure consists of a 1,2,3-triazole ring, which is a five-membered heterocycle containing three nitrogen atoms.
- Attached to the triazole ring, we have an oxadiazole moiety (1,2,5-oxadiazol-3-yl), which contributes to the compound’s overall properties.
- The biphenyl group (biphenyl-4-yl) adds aromaticity and rigidity.
- Finally, the carbohydrazide functional group (carbohydrazide) provides a reactive site.
- Overall, this compound combines diverse structural elements, making it intriguing for research.
Preparation Methods
- Synthetic routes:
- One common method involves the condensation of a hydrazide with an appropriate aldehyde or ketone, followed by cyclization to form the triazole ring.
- Another approach is the reaction of an oxadiazole precursor with a hydrazine derivative.
- Reaction conditions:
- These reactions typically occur under reflux conditions in suitable solvents (e.g., ethanol, DMF, or DMSO).
- Industrial production:
- Unfortunately, specific industrial-scale methods for this compound are scarce in the literature.
Chemical Reactions Analysis
- Reactions:
Oxidation: The triazole and oxadiazole rings can undergo oxidation, leading to various derivatives.
Reduction: Reduction of the carbonyl group in the hydrazide moiety can yield hydrazine derivatives.
Substitution: The biphenyl group can be substituted with various functional groups.
- Common reagents and conditions:
- Oxidation: Use oxidants like potassium permanganate or hydrogen peroxide.
- Reduction: Employ reducing agents such as sodium borohydride or lithium aluminum hydride.
- Substitution: Various electrophiles (e.g., alkyl halides, acyl chlorides) can be used.
- Major products:
- These depend on the specific reaction conditions and substituents.
Scientific Research Applications
- Chemistry:
- As a versatile scaffold, this compound can serve as a building block for novel materials.
- Biology:
- Its unique structure may find applications in drug discovery or as bioactive molecules.
- Medicine:
- Investigate its potential as an antitumor or antimicrobial agent.
- Industry:
- Explore its use in organic electronics or catalysis.
Mechanism of Action
- Molecular targets:
- The compound’s effects likely involve interactions with enzymes, receptors, or cellular components.
- Pathways:
- Further research is needed to elucidate specific pathways.
Comparison with Similar Compounds
- Similar compounds:
1,2,4-Triazole derivatives: These lack the oxadiazole moiety.
Hydrazide-based compounds: Without the triazole and biphenyl components.
Biphenyl-containing hydrazones: But without the triazole and oxadiazole rings.
: Example reference. : Another reference. : Yet another reference. : Final reference.
Properties
Molecular Formula |
C20H18N8O2 |
---|---|
Molecular Weight |
402.4 g/mol |
IUPAC Name |
1-(4-amino-1,2,5-oxadiazol-3-yl)-5-methyl-N-[(E)-1-(4-phenylphenyl)ethylideneamino]triazole-4-carboxamide |
InChI |
InChI=1S/C20H18N8O2/c1-12(14-8-10-16(11-9-14)15-6-4-3-5-7-15)22-24-20(29)17-13(2)28(27-23-17)19-18(21)25-30-26-19/h3-11H,1-2H3,(H2,21,25)(H,24,29)/b22-12+ |
InChI Key |
KFVOKOIIDDWKGY-WSDLNYQXSA-N |
Isomeric SMILES |
CC1=C(N=NN1C2=NON=C2N)C(=O)N/N=C(\C)/C3=CC=C(C=C3)C4=CC=CC=C4 |
Canonical SMILES |
CC1=C(N=NN1C2=NON=C2N)C(=O)NN=C(C)C3=CC=C(C=C3)C4=CC=CC=C4 |
Origin of Product |
United States |
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